Cas no 408533-46-0 (2-Methylpyridine-4-sulfonicacid)

• Product Name: 2-Methylpyridine-4-sulfonicacid
• CAS No: 408533-46-0
• MF: C₆H₇NO₃S
• MW: 173.189680337906
• MDL: MFCD04114172
• CID: 68042
• PubChem ID: 2762852
• Update Time: 2025-08-01

2-Methylpyridine-4-sulfonicacid Chemical and Physical Properties

Names and Identifiers

• 2-Methylpyridine-4-sulfonic acid
• 2-Methyl-pyridine-4-sulfonic acid
• 4-Pyridinesulfonicacid,2-methyl
• DTXSID60376511
• BCP20117
• A825323
• 4-Pyridinesulfonicacid, 2-methyl-
• SCHEMBL3466579
• 2-Methyl-4-pyridinesulfonic acid, AldrichCPR
• AKOS006292122
• 408533-46-0
• FT-0646201
• 2-Methylpyridine-4-sulfonicacid
• DB-025912

• MDL： MFCD04114172
• Inchi： 1S/C6H7NO3S/c1-5-4-6(2-3-7-5)11(8,9)10/h2-4H,1H3,(H,8,9,10)
• InChI Key： FCKNSNOLDXDAHG-UHFFFAOYSA-N
• SMILES： S(C1C=CN=C(C)C=1)(=O)(=O)O

Computed Properties

• Exact Mass: 173.01500
• Monoisotopic Mass: 173.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.64000
• LogP: 1.71750

2-Methylpyridine-4-sulfonicacid Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 2-Methylpyridine-4-sulfonicacid

2-Methylpyridine-4-sulfonic Acid: A Comprehensive Overview

2-Methylpyridine-4-sulfonic acid (CAS No. 408533-46-0) is a chemical compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound, also referred to as 4-methylpyridinesulfonic acid, is characterized by its unique structure, which combines a pyridine ring with a sulfonic acid group. The sulfonic acid functional group imparts strong acidic properties, making it a versatile building block for various applications.

The synthesis of 2-Methylpyridine-4-sulfonic acid typically involves multi-step reactions, often starting from pyridine derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate the sulfonation process, achieving higher yields and better purity levels.

One of the most promising applications of 2-Methylpyridine-4-sulfonic acid lies in its use as an intermediate in drug discovery. The compound's ability to act as a bioisostere for other functional groups has made it valuable in designing novel pharmaceutical agents. A recent study published in *Journal of Medicinal Chemistry* highlighted its potential as a scaffold for developing inhibitors targeting key enzymes involved in neurodegenerative diseases.

In the realm of materials science, 2-Methylpyridine-4-sulfonic acid has been employed as a precursor for synthesizing advanced polymers and hybrid materials. Its sulfonic acid group provides excellent proton conductivity, making it suitable for applications in fuel cells and electrochemical devices. Researchers at the University of California have demonstrated that polymers derived from this compound exhibit superior thermal stability and mechanical properties compared to traditional materials.

The environmental impact of 2-Methylpyridine-4-sulfonic acid has also been a topic of interest. Studies have shown that the compound exhibits biodegradability under specific conditions, reducing concerns about its long-term persistence in ecosystems. However, further research is needed to optimize its degradation pathways and minimize any potential ecological risks.

From an industrial perspective, the demand for 2-Methylpyridine-4-sulfonic acid is driven by its role in specialty chemicals and agrochemicals. Its ability to act as a chelating agent makes it valuable in formulations requiring metal ion coordination. Recent innovations in green chemistry have led to the development of more sustainable production methods, aligning with global efforts to reduce carbon footprints.

In conclusion, 2-Methylpyridine-4-sulfonic acid (CAS No. 408533-46-0) stands out as a multifaceted compound with diverse applications across various industries. Its unique chemical properties, coupled with ongoing advancements in synthesis and application techniques, ensure its continued relevance in both academic and industrial settings.